Cas no 51146-47-5 (Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-)
51146-47-5 structure
Product Name:Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
CAS No:51146-47-5
MF:C14H16Br2
MW:344.084842681885
CID:1570909
Update Time:2024-08-24
Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
- 8,8-dibromo-7-phenylbicyclo[5.1.0]octane
-
- Inchi: 1S/C14H16Br2/c15-14(16)12-9-5-2-6-10-13(12,14)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2
- InChI Key: WCAGTIHPELSEOV-UHFFFAOYSA-N
- SMILES: C12(C3=CC=CC=C3)C(C1(Br)Br)CCCCC2
Computed Properties
- Exact Mass: 341.96188
- Monoisotopic Mass: 341.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.645±0.06 g/cm3(Predicted)
- Boiling Point: 361.2±35.0 °C(Predicted)
- PSA: 0
Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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